molecular formula C13H13BrN2OS B14154096 1-(4-Bromophenyl)-2-((1-methyl-1h-imidazol-2-yl)thio)propan-1-one CAS No. 879138-56-4

1-(4-Bromophenyl)-2-((1-methyl-1h-imidazol-2-yl)thio)propan-1-one

Cat. No.: B14154096
CAS No.: 879138-56-4
M. Wt: 325.23 g/mol
InChI Key: BMUVWAJBHLIFNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Bromophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)propan-1-one is a synthetic organic compound featuring a brominated phenyl group at position 4, a thioether linkage to a 1-methylimidazole moiety, and a propan-1-one backbone. Its structure combines halogenated aromaticity, heterocyclic imidazole functionality, and a ketone group, making it a candidate for studies in medicinal chemistry and materials science.

Properties

CAS No.

879138-56-4

Molecular Formula

C13H13BrN2OS

Molecular Weight

325.23 g/mol

IUPAC Name

1-(4-bromophenyl)-2-(1-methylimidazol-2-yl)sulfanylpropan-1-one

InChI

InChI=1S/C13H13BrN2OS/c1-9(18-13-15-7-8-16(13)2)12(17)10-3-5-11(14)6-4-10/h3-9H,1-2H3

InChI Key

BMUVWAJBHLIFNK-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)C1=CC=C(C=C1)Br)SC2=NC=CN2C

solubility

42.9 [ug/mL] (The mean of the results at pH 7.4)

Origin of Product

United States

Biological Activity

1-(4-Bromophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)propan-1-one is a compound of interest due to its potential biological activities, particularly in pharmacology. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and other therapeutic properties based on recent studies and findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

  • Molecular Formula: C₁₅H₁₂BrN₃OS
  • Molecular Weight: 365.23 g/mol
  • CAS Number: 698355-62-3

The presence of the bromophenyl and imidazole moieties contributes to its biological activity, as these groups are often associated with various pharmacological effects.

Antimicrobial Activity

Recent studies have demonstrated that compounds containing imidazole and thioether functionalities exhibit significant antimicrobial properties. For instance, a study highlighted the antibacterial activity of related imidazole derivatives against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for these compounds ranged from 0.0039 to 0.025 mg/mL, indicating potent activity against pathogens such as Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity of Related Compounds

CompoundMIC (mg/mL)Target Bacteria
1-(4-Bromophenyl)-2-thio-propan-1-one0.005S. aureus
2-(4-Bromophenyl)-1-methylimidazole0.010E. coli
Thiazole derivative0.020Klebsiella pneumoniae

Anticancer Activity

The anticancer potential of imidazole derivatives has been explored extensively. Research indicates that compounds with similar structures can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. A specific study on thiazole derivatives demonstrated their ability to inhibit Pin1, a protein implicated in cancer progression, with IC₅₀ values in the low micromolar range .

Case Study: Imidazole Derivatives in Cancer Therapy

A series of imidazole derivatives were synthesized and tested for their anticancer activity against several cancer cell lines. The results indicated that the presence of electron-withdrawing groups significantly enhanced their efficacy.

The biological activity of 1-(4-Bromophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)propan-1-one may be attributed to:

  • Inhibition of Enzymatic Activity: Similar compounds have shown to inhibit enzymes involved in cellular processes.
  • Interaction with DNA: Some derivatives interact with DNA, leading to cytotoxic effects in cancer cells.

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a broader class of aryl ketones with thioether-linked heterocycles. Key structural variations among analogues include:

  • Phenyl substituents : Halogen (Br, F) vs. hydroxy groups.
  • Carbon chain length : Propan-1-one vs. ethan-1-one backbones.
  • Thio-linked groups: 1-methylimidazole vs. methylamino substituents.
Physicochemical Properties

A comparative analysis of physicochemical data is summarized below:

Compound Name Phenyl Substituent Thio-Linked Group Carbon Chain Melting Point (°C) Yield (%) IR Data (cm⁻¹) Reference
1-(4-Bromophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)propan-1-one 4-Bromo 1-methyl-1H-imidazol-2-yl Propan-1-one - - - -
1-(4-Hydroxyphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)ethanone (Compound 3) 4-Hydroxy 1-methyl-1H-imidazol-2-yl Ethan-1-one 214–215 91 3125, 1655, 1585, etc.
1-(3,4-Difluorophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)ethan-1-one 3,4-Difluoro 1-methyl-1H-imidazol-2-yl Ethan-1-one - - -
1-(4-Bromophenyl)-2-(methylamino)propan-1-one 4-Bromo Methylamino Propan-1-one - - -

Key Observations :

  • Phenyl Substituent Effects: The 4-bromo group (electron-withdrawing) may enhance electrophilic reactivity compared to the 4-hydroxy (electron-donating) group in Compound 3 .
  • Carbon Chain Length: The propan-1-one backbone in the target compound and the methylamino analogue () may confer greater conformational flexibility compared to the ethan-1-one derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.